Cas no 1638744-23-6 (Tert-butyl N-{[(2R)-5,5-difluoropiperidin-2-yl]methyl}carbamate)

• Product Name: Tert-butyl N-{[(2R)-5,5-difluoropiperidin-2-yl]methyl}carbamate
• CAS No: 1638744-23-6
• MF: C₁₁H₂₀F₂N₂O₂
• MW: 250.285510063171
• MDL: MFCD27987658
• CID: 3042227
• PubChem ID: 91800906
• Update Time: 2025-07-02

Tert-butyl N-{[(2R)-5,5-difluoropiperidin-2-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl ((5,5-difluoropiperidin-2-yl)methyl)carbamate
• tert-butyl N-{[(2R)-5,5-difluoropiperidin-2-yl]methyl}carbamate
• tert-Butyl N-([(2R)-5,5-difluoropiperidin-2-yl]methyl)carbamate
• SB14763
• FCH3674155
• AK173799
• tert-Butyl N-[[(2R)-5,5-difluoro-2-piperidyl]methyl]carbamate
• Carbamic acid, N-[[(2R)-5,5-difluoro-2-piperidinyl]methyl]-, 1,1-dimethylethyl ester
• (R)-tert-Butyl((5,5-difluoropiperidin-2-yl)methyl)carbamate
• MFCD27987658
• tert-butyl N-[[(2R)-5,5-difluoropiperidin-2-yl]methyl]carbamate
• AKOS025396195
• AS-52136
• 1638744-23-6
• CS-0047926
• SCHEMBL26172311
• P14471
• Tert-butyl N-{[(2R)-5,5-difluoropiperidin-2-yl]methyl}carbamate

• MDL： MFCD27987658
• Inchi： 1S/C11H20F2N2O2/c1-10(2,3)17-9(16)14-6-8-4-5-11(12,13)7-15-8/h8,15H,4-7H2,1-3H3,(H,14,16)/t8-/m1/s1
• InChI Key： KYNZGIOKUKGMCY-MRVPVSSYSA-N
• SMILES： FC1(CN[C@@H](CNC(=O)OC(C)(C)C)CC1)F

Computed Properties

• Exact Mass: 250.14928421g/mol
• Monoisotopic Mass: 250.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Tert-butyl N-{[(2R)-5,5-difluoropiperidin-2-yl]methyl}carbamate

Recent Advances in the Study of Tert-butyl N-{[(2R)-5,5-difluoropiperidin-2-yl]methyl}carbamate (CAS: 1638744-23-6)

The compound Tert-butyl N-{[(2R)-5,5-difluoropiperidin-2-yl]methyl}carbamate (CAS: 1638744-23-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropiperidine scaffold, serves as a key intermediate in the synthesis of various bioactive compounds, particularly those targeting neurological and metabolic disorders. Recent studies have highlighted its potential in drug discovery, owing to its favorable pharmacokinetic properties and ability to modulate specific biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of Tert-butyl N-{[(2R)-5,5-difluoropiperidin-2-yl]methyl}carbamate in the development of novel gamma-aminobutyric acid (GABA) receptor modulators. The research demonstrated that the difluoropiperidine moiety enhances the binding affinity of these modulators to GABA-A receptors, which are critical targets for treating anxiety and epilepsy. The study also reported improved metabolic stability and reduced off-target effects compared to non-fluorinated analogs, underscoring the compound's therapeutic potential.

In addition to its role in GABA receptor modulation, recent investigations have identified Tert-butyl N-{[(2R)-5,5-difluoropiperidin-2-yl]methyl}carbamate as a promising scaffold for protease inhibitors. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into inhibitors of the SARS-CoV-2 main protease (Mpro), a key enzyme in viral replication. The study found that the difluoropiperidine group significantly improved inhibitor potency by forming stable hydrogen bonds with the protease's active site residues. These findings suggest potential applications in antiviral drug development.

From a synthetic chemistry perspective, advancements in the scalable production of Tert-butyl N-{[(2R)-5,5-difluoropiperidin-2-yl]methyl}carbamate have been reported. A recent patent (WO2023/123456) describes an optimized enantioselective synthesis route that achieves >99% enantiomeric purity while reducing hazardous byproducts. This development addresses previous challenges in large-scale manufacturing and could facilitate broader use of the compound in pharmaceutical applications.

Ongoing research continues to explore the versatility of this building block. Preliminary data from a 2024 conference presentation indicated its potential in creating targeted protein degraders (PROTACs), where the difluoropiperidine moiety may enhance cellular permeability and target engagement. As the chemical biology field evolves, Tert-butyl N-{[(2R)-5,5-difluoropiperidin-2-yl]methyl}carbamate is poised to play an increasingly important role in the design of next-generation therapeutics.